Cas no 187099-43-0 (1,2,4-Triazine, 3-[(1-methylethyl)thio]-)

• Product Name: 1,2,4-Triazine, 3-[(1-methylethyl)thio]-
• CAS No: 187099-43-0
• MF: C₆H₉N₃S
• MW: 155.220759153366
• CID: 1382912
• PubChem ID: 10725585
• Update Time: 2025-04-20

1,2,4-Triazine, 3-[(1-methylethyl)thio]- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazine, 3-[(1-methylethyl)thio]-
• 187099-43-0
• 3-propan-2-ylsulfanyl-1,2,4-triazine
• 3-Isopropylthio-1,2,4-triazine

• Inchi： 1S/C6H9N3S/c1-5(2)10-6-7-3-4-8-9-6/h3-5H,1-2H3
• InChI Key： MPFRUCGHQCIPIM-UHFFFAOYSA-N
• SMILES： S(C1N=NC=CN=1)C(C)C

Computed Properties

• Exact Mass: 155.05187
• Monoisotopic Mass: 155.05171847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 97
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 64Ų

Experimental Properties

• PSA: 38.67